3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile

• IUPAC Name: 3,3-dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile
• InChI: InChI=1S/C12H15N3OS/c1-12(2)5-3-6-15(10(12)8-13)11(16)9-4-7-17-14-9/h4,7,10H,3,5-6H2,1-2H3
• InChI Key: FENNGCAUTGWJHC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1C#N)C(=O)C2=NSC=C2)C
• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol

Description

3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile, also known as DTTC, is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential applications in scientific research due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile is not fully understood, but it is believed to involve the inhibition of the cyclooxygenase enzyme, which is involved in the production of inflammatory mediators such as prostaglandins. 3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile may also act on the opioid receptors in the brain, leading to its analgesic properties.
Biochemical and Physiological Effects:
3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile has been shown to have significant anti-inflammatory and analgesic effects in various animal models. It has also been shown to have a low toxicity profile, making it a potential candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile has several advantages for use in lab experiments, including its high purity and stability, low toxicity, and ease of synthesis. However, its low solubility in water can limit its use in certain experiments, and its relatively high cost may also be a limiting factor.

Future Directions

There are several potential future directions for research on 3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile. One area of interest is the development of new drugs based on 3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile for the treatment of inflammatory and pain-related conditions. Another area of interest is the investigation of the molecular mechanisms underlying its anti-inflammatory and analgesic effects. Additionally, further studies are needed to determine the optimal dosage and administration route for 3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile in various animal models.

Synthesis Methods

3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile can be synthesized through a multistep process, which involves the reaction of piperidine with thioacetic acid to form 1-acetylthiopiperidine. This compound is then treated with 2,2-dimethyl-1,3-dioxane-4,6-dione to form 3,3-dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

3,3-Dimethyl-1-(1,2-thiazole-3-carbonyl)piperidine-2-carbonitrile has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of various inflammatory and pain-related conditions.